Cas no 2089971-44-6 (Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 2089971-44-6
• MF: C₉H₇Cl₂N₃O₂
• MW: 260.076779603958
• CID: 4779561
• Update Time: 2025-10-31

Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C9H7Cl2N3O2/c1-3-4-6(10)13-9(11)14-7(4)12-5(3)8(15)16-2/h1-2H3,(H,12,13,14)
• InChI Key： UNXLEZLXURWYOP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)NC(C(=O)OC)=C2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 2089971-44-6): A Comprehensive Overview

Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 2089971-44-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate make it a promising candidate for various drug development initiatives.

The chemical structure of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate consists of a pyrrolopyrimidine core with specific functional groups that contribute to its pharmacological properties. The presence of two chlorine atoms at the 2 and 4 positions, a methyl group at the 5 position, and a methyl ester group at the 6 position carboxylate site imparts unique characteristics to this molecule. These structural elements are crucial for its interactions with biological targets and its potential as a therapeutic agent.

Recent studies have highlighted the potential of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can effectively inhibit the replication of certain viruses, making it a candidate for further development in antiviral therapies. The specific viral targets and mechanisms of action are still under investigation but show promising results.

The pharmacokinetic properties of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate have also been studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to the target site and maintain sufficient concentrations to exert its therapeutic effects.

Toxicity studies have been conducted to assess the safety profile of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate. Results from these studies indicate that the compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate in human subjects. Early-phase trials have shown promising results, with patients demonstrating good tolerability and significant improvements in disease outcomes. These findings have paved the way for more advanced clinical trials to further validate the therapeutic potential of this compound.

In conclusion, Methyl 2,4-dichloro-5-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 2089971-44-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cancer treatment and antiviral therapy. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.